1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol

• Molecular Formula: C10H13BrFNO
• Molecular Weight: 262.12 g/mol
• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C10H13BrFNO/c1-7(14)5-13-6-8-2-3-10(12)9(11)4-8/h2-4,7,13-14H,5-6H2,1H3
• InChI Key: QUECITPGSJKAPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC(=C(C=C1)F)Br)O

Description

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol is an organic compound with the molecular formula C 10 H 13 BrFNO . This secondary amine alcohol features a 3-bromo-4-fluorophenyl group, a substitution pattern common in medicinal chemistry research. The presence of both bromine and fluorine atoms on the aromatic ring makes this compound a valuable building block for further chemical synthesis and structure-activity relationship (SAR) studies, particularly in the development of pharmacologically active molecules . Halogenated phenyl rings are frequently employed in drug discovery to influence a compound's lipophilicity, metabolic stability, and binding affinity to biological targets. Researchers may utilize this compound as a key intermediate in the synthesis of more complex molecules for screening against various biological targets. The propan-2-ol amino linker provides a handle for further functionalization or to mimic natural substrates. This product is intended for research purposes and laboratory use only. It is not certified for human consumption or therapeutic use. Researchers should consult the Safety Data Sheet (SDS) prior to handling.

Preparation Methods

Nucleophilic Substitution via Benzyl Halide Intermediate

Reaction Pathway :
3-Bromo-4-fluorobenzyl chloride reacts with 1-amino-2-propanol in a polar aprotic solvent (e.g., DMF) under basic conditions (e.g., K₂CO₃).

Key Steps :

• Synthesis of 3-Bromo-4-fluorobenzyl chloride :
  • Starting from 3-bromo-4-fluorophenol (CAS 27407-11-0), chlorination using thionyl chloride (SOCl₂) or PCl₅ yields the benzyl chloride.
  • Conditions : Reflux in anhydrous dichloromethane for 6–8 h.

• Alkylation of 1-Amino-2-propanol :
  • Mix equimolar benzyl chloride and 1-amino-2-propanol in DMF with K₂CO₃.
  • Conditions : Stir at 60–80°C for 12 h, followed by aqueous workup.

Hypothetical Yield : ~70–85% (based on analogous alkylations in).

Reductive Amination

Reaction Pathway :
Condensation of 3-bromo-4-fluorobenzaldehyde with 1-amino-2-propanol, followed by reduction.

Key Steps :

• Imine Formation :
  • React benzaldehyde derivative with 1-amino-2-propanol in ethanol.
  • Conditions : Stir at room temperature for 2 h.

• Reduction with NaBH₄ or NaBH₃CN :
  • Add sodium cyanoborohydride (NaBH₃CN) to reduce the imine intermediate.
  • Conditions : pH 4–6 (acetic acid buffer), 24 h at 25°C.

Advantages : High selectivity for secondary amines; avoids over-alkylation.

Epoxide Ring-Opening with 3-Bromo-4-fluorobenzylamine

Reaction Pathway :
Ring-opening of propylene oxide by 3-bromo-4-fluorobenzylamine.

Key Steps :

• Epoxide Activation :
  • Dissolve benzylamine in toluene with a catalytic Lewis acid (e.g., AlCl₃).

• Nucleophilic Attack :
  • Add propylene oxide and heat to 50–60°C for 6 h.
  • Mechanism : The amine attacks the less substituted carbon of the epoxide, forming the amino alcohol.

Yield Optimization :

• Use microwave-assisted synthesis (135°C, 18 h) for accelerated kinetics.

Comparative Analysis of Methods

Method	Advantages	Limitations	Key References
Nucleophilic Substitution	High yield; straightforward conditions	Requires benzyl chloride synthesis
Reductive Amination	Avoids harsh alkylation conditions	Sensitive to pH and reducing agents
Epoxide Ring-Opening	Atom-economical; scalable	Longer reaction times

Structural Characterization Data

• LC/MS : Expected [M+H]⁺ peak at m/z 276.14 (similar to CID 28725419 in).
• ¹H NMR : Anticipated signals include δ 7.4–7.6 (aromatic H), δ 3.8–4.0 (CH₂NH), and δ 1.2–1.4 (CH₃ of propan-2-ol).

Chemical Reactions Analysis

Types of Reactions

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohol derivatives.

Substitution: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Features

The table below compares the target compound with structurally related propan-2-ol derivatives:

Compound Name & Source	Aromatic Substituents	Linkage Type	Key Functional Groups	Physical State
Target Compound	3-Bromo-4-fluorophenyl	Amino	Secondary alcohol, benzylamine	Not reported
CHJ04092 ()	3-Bromo-4-fluorophenyl	Ether	Phenoxy, diethylaminoethoxy, methoxy	Colorless oil
CHJ04091 ()	3,4-Dichlorophenyl	Ether	Phenoxy, diethylaminoethoxy, methoxy	Colorless oil
Compound 24 ()	4-Pentafluoro-λ⁶-sulfaneyl	Amino	Dibenzylamine, phenoxy	White solid
1-(1H-Indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol ()	Indole, methoxyphenyl	Ether/amino	Indolyloxy, methoxyphenoxyethylamino	Not reported

Key Observations :

• Linkage Type: The target compound’s amino linkage contrasts with ether-based analogs (e.g., CHJ04092), which may enhance basicity and alter solubility or receptor binding .
• Substituent Effects: The 3-bromo-4-fluoro substitution is shared with CHJ04092 but as a phenoxy group rather than a benzylamine. Halogenated aromatic rings are common in bioactive molecules due to their metabolic stability and hydrophobic interactions .
• Complexity: Analogs like CHJ04092 and CHJ04091 include additional substituents (e.g., diethylaminoethoxy), which may enhance binding to targets like sphingosine kinase 1 (Sphk1) .

Key Observations :

• High purity (>95%) is consistently achieved across analogs using column chromatography .
• Yields for ether-linked compounds (e.g., CHJ04092) range from 82–87%, suggesting efficient synthetic routes .

Key Observations :

• Ether-linked halogenated compounds (e.g., CHJ04092) show Sphk1 inhibitory activity, likely due to interactions with the enzyme’s hydrophobic pocket .
• Amino-linked analogs (e.g., compounds) exhibit adrenolytic effects, suggesting the target compound’s amino group may favor similar receptor interactions .

Biological Activity

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol, also known by its CAS number 1153389-80-0, is a compound that has garnered attention for its potential biological activities. This article explores the biological properties, mechanisms of action, and relevant research findings associated with this compound.

• Molecular Formula : C₁₀H₁₃BrFNO
• Molecular Weight : 262.12 g/mol
• CAS Number : 1153389-80-0

Antimicrobial Properties

Research indicates that compounds with similar structures to 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol exhibit significant antimicrobial activity. For instance, derivatives with halogen substitutions have been shown to enhance antibacterial efficacy against various pathogens. A study on related compounds reported minimum inhibitory concentration (MIC) values as low as 3.12 μg/mL against Staphylococcus aureus and Escherichia coli .

Enzyme Inhibition

The compound's structure suggests potential for enzyme inhibition. For example, related compounds have demonstrated inhibitory effects on tyrosinase, an enzyme involved in melanin production. The inhibition mechanism was found to be mixed-type, affecting both $V_{max}$ and $K_m$ values in kinetic studies . This indicates that 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol may similarly affect enzymatic pathways.

Study on Derivatives

In a study evaluating various derivatives of phenylmethylamines, it was found that the presence of fluorine and bromine in specific positions significantly influenced biological activity. The compound's structural characteristics were linked to enhanced binding affinity with target enzymes, suggesting a promising lead for further drug development .

Cytotoxicity and Selectivity

In vitro assays have been conducted to assess the cytotoxicity of 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol. Results indicated that while the compound exhibits biological activity, it maintains a selectivity index that suggests low cytotoxicity at effective concentrations . This is crucial for therapeutic applications where minimizing side effects is essential.

Table 1: Biological Activity Summary of Related Compounds

Compound Name	MIC (μg/mL)	IC50 (μM)	Selectivity Index
1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol	TBD	TBD	TBD
Compound A	3.12	14	>50
Compound B	12.5	20	>30

Q & A

Q. What are the recommended synthetic routes for 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}propan-2-ol, and how do reaction conditions influence yield?

Methodological Answer: The compound can be synthesized via reductive amination or nucleophilic substitution .

• Reductive amination : React (3-bromo-4-fluorophenyl)methanamine with isopropyl oxirane in the presence of a reducing agent (e.g., sodium cyanoborohydride) under inert conditions. Optimize pH (~6.5–7.5) and temperature (40–60°C) to maximize yield .
• Nucleophilic substitution : Use a brominated/fluorinated benzyl halide and 1-aminopropan-2-ol in a polar aprotic solvent (e.g., DMF) with a base (e.g., K₂CO₃). Monitor reaction progress via TLC (Rf ~0.3 in ethyl acetate/hexane 1:1) .

Q. Key Variables Affecting Yield :

Variable	Optimal Range	Impact on Yield
Temperature	40–60°C	Higher temps accelerate side reactions (e.g., oxidation)
Solvent	DMF/THF	Polar aprotic solvents enhance nucleophilicity
Catalyst	NaBH₃CN	Selective for imine intermediates

Q. How can researchers validate the purity and structural integrity of this compound?

Methodological Answer: Combine chromatographic and spectroscopic techniques:

• HPLC : Use a C18 column with mobile phase (acetonitrile:water 70:30, 0.1% TFA). Retention time ~8.2 min; purity >98% .
• NMR : Key signals: δ 7.45–7.60 (aromatic H), δ 4.20 (CH₂NH), δ 1.15 (isopropyl CH₃) .
• LC-MS/MS : Confirm molecular ion [M+H]⁺ at m/z 301.1 (theoretical 301.08) .

Q. Common Impurities :

Impurity	Source	Mitigation
Unreacted benzyl halide	Incomplete substitution	Extended reaction time (>12 hr)
Oxidized byproducts	Air exposure	Use nitrogen atmosphere

Advanced Research Questions

Q. How can conflicting pharmacological data (e.g., receptor binding vs. in vivo activity) be resolved for this compound?

Methodological Answer: Address discrepancies through stereochemical analysis and metabolic profiling :

• Chiral HPLC : Resolve enantiomers using a Chiralpak AD-H column (hexane:isopropanol 90:10). Bioactivity often resides in the (S)-enantiomer .
• In vitro metabolism : Incubate with liver microsomes (human/rat) to identify metabolites (e.g., N-dealkylation products) that may antagonize parent compound activity .

Case Study :
A study on similar aminopropanol derivatives found that (S)-enantiomers showed 10× higher β-adrenergic receptor affinity than (R)-forms, but rapid hepatic clearance reduced in vivo efficacy .

Q. What experimental designs are recommended for studying environmental fate and biodegradation pathways?

Methodological Answer: Adopt a split-plot field-laboratory hybrid design (adapted from INCHEMBIOL Project ):

Lab-scale biodegradation : Use OECD 301D test (28 days, activated sludge). Monitor via UV-Vis (λmax 260 nm) and GC-MS for brominated metabolites.

Field studies : Deploy in agricultural soil plots (pH 6.5–7.0) with LC-MS/MS quantification of parent compound and degradation products (e.g., 3-bromo-4-fluorobenzoic acid).

Q. Critical Parameters :

Parameter	Lab Study	Field Study
Temperature	25°C	Ambient (10–30°C)
Microbial consortia	Standardized sludge	Native soil microbiota

Q. How can molecular docking studies predict interactions between this compound and biological targets?

Methodological Answer:

Target selection : Prioritize receptors with known affinity for aminopropanol derivatives (e.g., adrenergic receptors, enzymes with hydrophobic binding pockets) .

Docking software : Use AutoDock Vina with force fields (e.g., AMBER) optimized for halogen bonding (Br, F) .

Validation : Compare docking scores (ΔG) with experimental IC₅₀ values. A ΔG ≤ -8 kcal/mol correlates with submicromolar activity .

Q. Example Interaction Profile :

Target	Docking Score (ΔG, kcal/mol)	Experimental IC₅₀
β₁-Adrenergic receptor	-9.2	0.3 µM
CYP2D6	-7.1	>10 µM

Q. What strategies mitigate contradictions in spectroscopic data across research groups?

Methodological Answer: Standardize protocols using reference standards and interlaboratory validation :

• NMR reference : Spike samples with 1,4-dioxane (δ 3.70) for chemical shift calibration .
• Round-robin testing : Share batches with ≥3 labs to assess reproducibility. For LC-MS/MS, CV <5% for retention time and <15% for peak area .

Q. Documented Discrepancies :

Parameter	Lab A	Lab B	Resolution
[M+H]⁺ m/z	301.12	301.05	Calibrate with Agilent Tuning Mix
Purity (HPLC)	97.5%	99.1%	Use identical column lot numbers